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Compound of Interest

Compound Name: 27-Hydroxymanagiferolic acid

Cat. No.: B1180833

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the neuroprotective effects of 27-Hydroxymangiferolic acid
(27-HMA), a natural compound isolated from mangoes. Emerging research, primarily utilizing
the model organism Caenorhabditis elegans, has illuminated the potential of 27-HMA in
mitigating the hallmarks of neurodegenerative diseases. This document provides a
comprehensive overview of the quantitative data, detailed experimental methodologies, and the
core signaling pathways implicated in its mechanism of action.

Core Findings and Data Presentation

Studies in C. elegans have demonstrated that 27-HMA extends lifespan and improves
healthspan by activating nuclear receptors, leading to enhanced stress resistance and
detoxification.[1][2][3] These effects translate to neuroprotection in models of Alzheimer's and
Parkinson's disease.[1][2][3]

Table 1: Effects of 27-HMA on Lifespan and Healthspan
in C. elegans
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Parameter Concentration Result Reference
Lifespan Extension 100 uM 16.67% increase [1]
) Significant

Pharyngeal Pumping ) )

100 pM improvement in aged [2]

Rate
nematodes
Significant

Body Bend Rate 100 uM improvement in aged [2]
nematodes
Significant

Motility 100 uM improvement in aged [2]
nematodes

Table 2: Neuroprotective Effects of 27-HMA in C. elegans
Models
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Neurodegener .
. Parameter Concentration Result Reference
ative Model
Alzheimer's
] ] . Delayed
Disease (AR Paralysis Not Specified ) [11[2]
o paralysis
toxicity)
Alzheimer's
) ) - Reduced AR
Disease (AB AP aggregation Not Specified ) [1][2]
o aggregation
toxicity)
Parkinson's ] )
] Dopaminergic Protected
Disease (0- N ]
) neuron Not Specified against [1][3]
synuclein ] )
o degeneration degeneration
toxicity)
Parkinson's
Disease (a- ) - Improved motor
] Motor function Not Specified ) [1]
synuclein function
toxicity)
Parkinson's
) ) Attenuated
Disease (a- a-synuclein )
) ) 100 uMm pathological [3]
synuclein aggregation _
o aggregation
toxicity)

Signaling Pathways of 27-Hydroxymangiferolic Acid

The neuroprotective effects of 27-HMA are primarily attributed to its role as a novel agonist of
the Farnesoid X Receptor (FXR).[2][3][4] In C. elegans, this action is mediated through the
homologous nuclear hormone receptors NHR-8 and DAF-12.[1][2][3][4] Activation of these
receptors instigates a signaling cascade that intersects with the insulin/insulin-like growth
factor-1 signaling (11S)/TORCL1 pathway, ultimately leading to enhanced detoxification and
stress resistance.[1][2][3][4]
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Proposed Signaling Pathway of 27-Hydroxymangiferolic Acid
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Experimental Workflow for Lifespan and Healthspan Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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